Cas no 6425-65-6 ([2-(morpholine-4-carbonyl)phenyl]-morpholin-4-ylmethanone)

• Product Name: [2-(morpholine-4-carbonyl)phenyl]-morpholin-4-ylmethanone
• CAS No: 6425-65-6
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 1674774
• PubChem ID: 247143
• Update Time: 2025-04-21

[2-(morpholine-4-carbonyl)phenyl]-morpholin-4-ylmethanone Chemical and Physical Properties

Names and Identifiers

• [2-(morpholine-4-carbonyl)phenyl]-morpholin-4-ylmethanone
• AC1Q5FFY
• NSC61029
• AC1L6JMN
• Ambcb5116331
• CBDivE_001010
• benzene-1,2-diylbis(morpholin-4-ylmethanone)
• Oprea1_290340
• CTK5C0994
• SureCN7121916
• Phthalsaeure-dimorpholid
• 4,4'-phthaloyl-bis-morpholine
• Phthalic dimorpholide
• NSC 61029
• HMS1577C10
• AKOS003889857
• 4,4'-(1,2-Phenylenedicarbonyl)dimorpholine
• EU-0076058
• SCHEMBL7121916
• 6425-65-6
• NSC-61029
• DTXSID30289462
• Cambridge id 5116331
• SR-01000196051-1
• SR-01000196051

• Inchi： 1S/C16H20N2O4/c19-15(17-5-9-21-10-6-17)13-3-1-2-4-14(13)16(20)18-7-11-22-12-8-18/h1-4H,5-12H2
• InChI Key： ALUQMBZPJUOGAM-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2=CC=CC=C2C(N2CCOCC2)=O)=O)CC1

Computed Properties

• Exact Mass: 304.1424
• Monoisotopic Mass: 304.142307
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1
• XLogP3: 0.1

Experimental Properties

• Density: 1.259±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168 ºC
• Boiling Point: 544.4°C at 760 mmHg
• Flash Point: 283.1°C
• Refractive Index: 1.578
• Solubility: Slightly soluble (33 g/l) (25 º C),
• PSA: 59.08